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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

Technical Guide: 4-Desmethoxy Omeprazole-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Desmethoxy Omeprazole-d3, a

deuterated analog of an active metabolite of Omeprazole. This document covers its chemical

properties, its crucial role in bioanalytical applications, and the methodologies for its use in

quantitative analysis.

Core Compound Data
4-Desmethoxy Omeprazole-d3 is the deuterated form of 4-Desmethoxy Omeprazole, an

active metabolite of the proton pump inhibitor, Omeprazole.[1][2][3] The stable isotope labeling

with deuterium makes it an ideal internal standard for mass spectrometry-based quantification

of the parent drug and its metabolites in biological samples.

The key quantitative data for 4-Desmethoxy Omeprazole-d3 and its non-labeled counterpart

are summarized below.
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Property
4-Desmethoxy
Omeprazole-d3

4-Desmethoxy Omeprazole

CAS Number 1794759-05-9[4][5] 110374-16-8[6][7]

Molecular Formula C₁₆H₁₄D₃N₃O₂S[5] C₁₆H₁₇N₃O₂S[6]

Molecular Weight 318.41 g/mol [5] 315.39 g/mol [3][6]

Synonyms

2-[[(3,5-Dimethyl-2-

pyridinyl)methyl]sulfinyl]-6-

(methoxy-d3)-1H-

benzimidazole; H 180/29-d3[5]

2-[[(3,5-Dimethyl-2-

pyridinyl)methyl]sulfinyl]-6-

methoxy-1H-benzimidazole[6]

Role in Bioanalytical Assays
In pharmacokinetic and drug metabolism studies, accurate quantification of drugs and their

metabolites in biological matrices like plasma and urine is essential.[4][8] The development and

validation of bioanalytical methods, often using liquid chromatography-tandem mass

spectrometry (LC-MS/MS), is a critical component of this research.[4][5][8]

Deuterated compounds, such as 4-Desmethoxy Omeprazole-d3, are the preferred internal

standards in these assays. This is because they have nearly identical chemical and physical

properties to the analyte of interest (the non-deuterated form) but are distinguishable by their

mass. This allows for precise correction of variations that may occur during sample preparation

and analysis, such as extraction losses and matrix effects.

Metabolic Pathway of Omeprazole
Omeprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system, with CYP2C19 and CYP3A4 being the major enzymes involved.[1][9] One of the

outcomes of this metabolic process is the formation of 4-Desmethoxy Omeprazole. The

simplified metabolic relationship is depicted below.
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Caption: Metabolic conversion of Omeprazole to 4-Desmethoxy Omeprazole.

Experimental Protocol: Quantification of
Omeprazole Metabolites using LC-MS/MS
The following is a generalized protocol for the quantification of 4-Desmethoxy Omeprazole in a

biological matrix, such as human plasma, using 4-Desmethoxy Omeprazole-d3 as an internal

standard. This protocol is based on established principles of bioanalytical method development

for Omeprazole and its metabolites.[4][8][10]

1. Sample Preparation (Protein Precipitation)

To a 100 µL aliquot of plasma sample, add 20 µL of the internal standard working solution (4-
Desmethoxy Omeprazole-d3 in methanol).

Vortex for 30 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.
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Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography Conditions

Column: C18 reverse-phase column (e.g., 150mm x 4.6 mm, 5µm).[11]

Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an

aqueous buffer (e.g., ammonium formate or phosphate buffer), run in either isocratic or

gradient mode.[11]

Flow Rate: Typically 0.5-1.0 mL/min.

Injection Volume: 10 µL.

3. Mass Spectrometry Conditions

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Analyte (4-Desmethoxy Omeprazole): Monitor the transition from the precursor ion (m/z

corresponding to [M+H]⁺) to a specific product ion.

Internal Standard (4-Desmethoxy Omeprazole-d3): Monitor the transition from its

deuterated precursor ion to the corresponding product ion.

4. Quantification

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte for a series of calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

The workflow for this experimental protocol can be visualized as follows:
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Caption: Bioanalytical workflow for metabolite quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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